Cas no 80309-39-3 (ETHANOL, 2-[(5-CHLORO-2-THIENYL)THIO]-)

• Product name: ETHANOL, 2-[(5-CHLORO-2-THIENYL)THIO]-
• CAS No: 80309-39-3
• MF: C₆H₇OS₂Cl
• MW: 194.702
• CID: 3427108
• PubChem ID: 12751948

ETHANOL, 2-[(5-CHLORO-2-THIENYL)THIO]- Chemical and Physical Properties

Names and Identifiers

• ETHANOL, 2-[(5-CHLORO-2-THIENYL)THIO]-
• 80309-39-3
• 2-[(5-Chloro-2-thienyl)thio]ethanol
• DTXSID801294343

• Inchi： InChI=1S/C6H7ClOS2/c7-5-1-2-6(10-5)9-4-3-8/h1-2,8H,3-4H2
• InChI Key： HGQINSFWZWBGCU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 193.9626849Da
• Monoisotopic Mass: 193.9626849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.8Ų